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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B15543896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions for SJ000291942, a potent activator of the canonical bone morphogenetic protein

(BMP) signaling pathway.[1][2][3] Included are comprehensive data on its chemical and

physical properties, solubility in various solvents, and recommended storage conditions to

ensure solution stability and experimental reproducibility. Additionally, this guide illustrates the

experimental workflow for stock solution preparation and the signaling pathway affected by this

compound.

Compound Information
SJ000291942 is a small molecule activator of the canonical BMP signaling pathway, which is a

member of the transforming growth factor-beta (TGF-β) superfamily of secreted signaling

molecules.[1] It functions by inducing the phosphorylation of SMAD1/5/8 and ERK1/2, key

downstream effectors in this pathway.[1][4] The compound is supplied as a crystalline solid and

is utilized in various in vitro and in vivo studies to investigate BMP signaling.[3]
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Property Value Reference

Formula C₁₆H₁₅FN₂O₄ [2][3][4]

Molecular Weight 318.3 g/mol [2][3][4][5]

Appearance Crystalline Solid [3]

CAS Number 425613-09-8 [2][3]

Solubility Data
It is crucial to use fresh, anhydrous solvents, as the presence of moisture can significantly

decrease the solubility of SJ000291942, particularly in DMSO.[1][5][6] If precipitation occurs,

gentle heating and/or sonication can be used to aid dissolution.[1][4]

Solvent Solubility Reference

DMSO ≥ 150 mg/mL (471.25 mM) [1]

60 - 64 mg/mL (188.5 - 201.06

mM)
[4][5][6]

30 mg/mL [3][7]

Dimethyl Formamide (DMF) 30 mg/mL [3][7]

Ethanol 12 mg/mL [5][6]

Water Insoluble [5][6]

In Vivo Formulation 1

≥ 2.5 mg/mL (in 10% DMSO,

40% PEG300, 5% Tween-80,

45% Saline)

[1]

In Vivo Formulation 2
≥ 2.5 mg/mL (in 10% DMSO,

90% Corn Oil)
[1]

Storage and Stability
Proper storage is critical to maintain the activity of the compound. For stock solutions, it is

highly recommended to prepare aliquots to avoid repeated freeze-thaw cycles.[1][5]
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Form
Storage
Temperature

Stability Reference

Solid (Powder) -20°C ≥ 3-4 years [3][4][5][7]

Stock Solution in

Solvent
-80°C 1-2 years [1][4][5]

-20°C 1 month to 1 year [1][5]

Experimental Protocols
Safety Precaution: SJ000291942 should be considered hazardous until further information is

available.[3] Always handle with appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection. Wash thoroughly after handling.[3]

Protocol for Preparing a High-Concentration DMSO
Stock Solution
This protocol describes the preparation of a 100 mM stock solution in DMSO.

Materials:

SJ000291942 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of SJ000291942 powder to equilibrate to room temperature for at

least 60 minutes before opening to prevent condensation.[8]
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Weighing: Accurately weigh the desired amount of SJ000291942 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 31.83 mg of the compound (Molecular

Weight = 318.3).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. It is

recommended to add the solvent to the solid to facilitate dissolution.[5]

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

use a sonicator to aid dissolution.[4]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed vials. This minimizes contamination and degradation from repeated freeze-thaw

cycles.[1][5]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[1]

Protocol for Preparing an In Vivo Formulation
This protocol is an example for preparing a 1 mL working solution with a final concentration of

2.5 mg/mL.[1]

Materials:

SJ000291942 high-concentration stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NaCl)

Sterile tubes

Procedure:

Add 400 µL of PEG300 to a sterile tube.
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Add 100 µL of the 25 mg/mL SJ000291942 DMSO stock solution to the PEG300 and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until the solution is clear and homogenous.

Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

This formulation should be prepared fresh on the day of use for in vivo experiments.[1]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing SJ000291942 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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